Cas no 1204580-87-9 (2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane)
1204580-87-9 structure
Product Name:2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane
CAS No:1204580-87-9
MF:C20H31BO4
MW:346.268746614456
MDL:MFCD13152005
CID:1073696
PubChem ID:56923635
Update Time:2025-08-03
2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexylmethoxy-6-methoxyphenylboronic acid pinacol ester
- 2-(2-(Cyclohexylmethoxy)-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- AKOS015950441
- CS-0175522
- J-509243
- 2-[2-(cyclohexylmethoxy)-6-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1204580-87-9
- DTXSID80718752
- 2-Cyclohexylmethoxy-6-methoxyphenylboronicacid pinacol ester
- 2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- 2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane
-
- MDL: MFCD13152005
- Inchi: 1S/C20H31BO4/c1-19(2)20(3,4)25-21(24-19)18-16(22-5)12-9-13-17(18)23-14-15-10-7-6-8-11-15/h9,12-13,15H,6-8,10-11,14H2,1-5H3
- InChI Key: OVKBYHAZLAIYIX-UHFFFAOYSA-N
- SMILES: O1B(C2=C(C=CC=C2OCC2CCCCC2)OC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 346.2315396g/mol
- Monoisotopic Mass: 346.2315396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9Ų
2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 070323-500mg |
2-Cyclohexylmethoxy-6-methoxyphenylboronicacid pinacol ester, >95% |
1204580-87-9 | >95% | 500mg |
$341.00 | 2023-09-10 | |
| Matrix Scientific | 070323-1g |
2-Cyclohexylmethoxy-6-methoxyphenylboronicacid pinacol ester, >95% |
1204580-87-9 | >95% | 1g |
$572.00 | 2023-09-10 | |
| Chemenu | CM205830-1g |
2-(2-(Cyclohexylmethoxy)-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1204580-87-9 | 95% | 1g |
$389 | 2023-02-03 | |
| TRC | C991735-50mg |
2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane |
1204580-87-9 | 50mg |
$224.00 | 2023-05-18 | ||
| TRC | C991735-100mg |
2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane |
1204580-87-9 | 100mg |
$362.00 | 2023-05-18 | ||
| TRC | C991735-250mg |
2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane |
1204580-87-9 | 250mg |
$701.00 | 2023-05-18 | ||
| TRC | C991735-500mg |
2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane |
1204580-87-9 | 500mg |
$999.00 | 2023-05-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1246192-500mg |
2-(2-(Cyclohexylmethoxy)-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1204580-87-9 | 95+% | 500mg |
¥1944.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1246192-1g |
2-(2-(Cyclohexylmethoxy)-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1204580-87-9 | 95+% | 1g |
¥2995.00 | 2024-08-09 | |
| Crysdot LLC | CD12174058-1g |
2-(2-(Cyclohexylmethoxy)-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1204580-87-9 | 95+% | 1g |
$566 | 2024-07-23 |
2-(2-Cyclohexylmethoxy-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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